N-{[2-(2,4-difluorophenoxy)-3-pyridinyl]methyl}tetrahydro-2H-thiopyran-4-amine

• IUPAC Name: N-[[2-(2,4-difluorophenoxy)pyridin-3-yl]methyl]thian-4-amine
• InChI: InChI=1S/C17H18F2N2OS/c18-13-3-4-16(15(19)10-13)22-17-12(2-1-7-20-17)11-21-14-5-8-23-9-6-14/h1-4,7,10,14,21H,5-6,8-9,11H2
• InChI Key: WAFSSVQYKKHQDN-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1NCC2=C(N=CC=C2)OC3=C(C=C(C=C3)F)F
• Molecular Formula: C17H18F2N2OS
• Molecular Weight: 336.4 g/mol

Description

N-{[2-(2,4-difluorophenoxy)-3-pyridinyl]methyl}tetrahydro-2H-thiopyran-4-amine is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is commonly referred to as DFP-10825 and is a member of the pyridine-based heterocyclic compounds.

Mechanism of Action

DFP-10825 works by binding to the pore region of the Kv4.2 channel, which prevents the flow of potassium ions through the channel. This inhibition results in an increase in the firing rate of neurons, which can lead to changes in synaptic plasticity and ultimately affect behavior.
Biochemical and physiological effects:
DFP-10825 has been shown to have several effects on the biochemical and physiological processes in the brain. This compound has been found to enhance synaptic plasticity, increase the release of neurotransmitters, and improve learning and memory in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using DFP-10825 in lab experiments is its selectivity for the Kv4.2 channel, which allows for the specific modulation of neuronal activity. However, one limitation of using this compound is its potential off-target effects on other ion channels, which could lead to unintended consequences.

Future Directions

There are several future directions for research on DFP-10825. One area of interest is the potential therapeutic applications of this compound in the treatment of neurological disorders, such as Alzheimer's disease and epilepsy. Additionally, further research is needed to fully understand the mechanisms underlying the effects of DFP-10825 on synaptic plasticity and behavior. Finally, the development of more selective and potent compounds that target the Kv4.2 channel could lead to new insights into the role of this channel in neuronal function.

Synthesis Methods

The synthesis of DFP-10825 involves the reaction of 2-(2,4-difluorophenoxy)acetaldehyde with 3-pyridylmethylamine in the presence of a reducing agent. This reaction produces the intermediate 2-(2,4-difluorophenoxy)-3-(pyridin-3-ylmethyl)tetrahydrothiopyran-4-ol, which is then converted to DFP-10825 through a series of chemical reactions.

Scientific Research Applications

DFP-10825 has shown potential as a research tool in the field of neuroscience. This compound has been found to selectively inhibit the activity of a specific type of potassium channel, known as the Kv4.2 channel. This channel is involved in regulating the excitability of neurons, and its inhibition by DFP-10825 has been shown to enhance the firing of neurons in the brain.